N-isopropyl-2-(piperazin-1-yl)propanamide
Overview
Description
“N-isopropyl-2-(piperazin-1-yl)propanamide” is a chemical compound with the IUPAC name “N-isopropyl-2-(1-piperazinyl)propanamide”. It has a molecular weight of 199.3 and its InChI code is 1S/C10H21N3O/c1-8(2)12-10(14)9(3)13-6-4-11-5-7-13/h8-9,11H,4-7H2,1-3H3, (H,12,14) . It is stored at room temperature and has a physical form of oil .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string “CC©NC(=O)C©N1CCNCC1” and its InChI code is "1S/C10H21N3O/c1-8(2)12-10(14)9(3)13-6-4-11-5-7-13/h8-9,11H,4-7H2,1-3H3, (H,12,14)" .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 199.3 . It is an oil at room temperature .Scientific Research Applications
Piperazine Derivatives in Therapeutic Use
Piperazine and its derivatives, including N-isopropyl-2-(piperazin-1-yl)propanamide, have been extensively studied for their therapeutic applications across a wide range of medical conditions. These compounds are recognized for their versatility in drug development, showcasing a broad spectrum of pharmacological activities. Research highlights the significance of piperazine as a core structure in the design of drugs with diverse therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protective, anti-inflammatory, and imaging agents. Modification of the substitution pattern on the piperazine nucleus leads to a noticeable difference in the medicinal potential of the resultant molecules. This versatility underlines the potential of piperazine derivatives in contributing to novel therapeutic agents for various diseases, emphasizing the importance of further investigations into these compounds (Rathi, Syed, Shin, & Patel, 2016).
Anti-mycobacterial Activity
The piperazine scaffold is also integral in the development of potent molecules against Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The review of anti-mycobacterial compounds over the past five decades highlights piperazine as a crucial building block. This insight assists medicinal chemists in designing safer, selective, and cost-effective anti-mycobacterial agents, leveraging the structural versatility and pharmacological efficacy of piperazine derivatives (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).
Pharmaceutical Applications of Piperazine and Morpholine
Piperazine and morpholine nuclei exhibit a broad spectrum of pharmaceutical applications, prompting recent developments in the synthesis of their derivatives. These compounds display potent pharmacophoric activities, underscoring their importance in medicinal chemistry. The continuous exploration and synthesis of piperazine and morpholine analogues reflect current trends in drug development, revealing their potential in addressing various pharmacological needs (Mohammed, Begum, Zabiulla, & Khanum, 2015).
Safety and Hazards
The safety information for “N-isopropyl-2-(piperazin-1-yl)propanamide” includes several hazard statements: H302, H312, H315, H318, H332, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, P501 .
Properties
IUPAC Name |
2-piperazin-1-yl-N-propan-2-ylpropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O/c1-8(2)12-10(14)9(3)13-6-4-11-5-7-13/h8-9,11H,4-7H2,1-3H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMGKQRQGNUCHLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(C)N1CCNCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.